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OptoDArG and TRPC Channel Validation

OptoDArG is a photoswitchable diacylglycerol (DAG) analog that enables precise, light-controlled
activation of DAG-sensitive TRPC channels (TRPC3, C6, C7) [1] [2]. Its core validation stems from studies
showing that its biologically active cis conformation selectively gates TRPC channels through specific

structural fenestrations in the channel's pore domain [2].

The table below summarizes key experimental findings that establish OptoDArG as a specific probe for

TRPC channel function.

Relevant
Experimental Finding Implication for Specificity TRPC
Isoforms
Cis-OptoDArG-induced current decay in Suggests differential interaction strength TRPCS,
the dark is isoform-dependent [1]. and conformational trapping between TRPCE6,
isoforms. TRPC7

Thermal relaxation of cis-OptoDArG is
sensitive to mutations in the L2 lipid
coordination site [1].

Confirms a direct interaction within a
defined structural pocket of the channel.

TRPC3 (G652
residue) [2]

Cis-OptoDArG activates channels, while Provides a high signal-to-noise ratio TRPCS,
trans-OptoDArG does not [2]. through optical control, enabling "optical TRPCS,
lipid clamp™ [1]. TRPC7
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Experimental Workflow for Channel Probing

The following diagram outlines a general workflow for using OptoDArG to investigate TRPC channel

function, based on methodologies from the cited research [1] [2].
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Key Protocol Details:

e Cell System: Experiments are typically performed in transfected HEK293 cells [1].

¢ Electrophysiology: Whole-cell patch-clamp recordings are used to measure channel currents. The
pipette (internal) and bath (external) solutions are designed to control ion concentrations and isolate
TRPC-mediated currents [1].

¢ Optical Control: A CoolLED pE-300Ultra system or similar is used to deliver precise wavelengths of
light (365 nm for trans-to-cis, 430 nm for cis-to-trans) to the cells [1].

o Key Measurement: A critical readout is the deactivation kinetics of the current after UV light is turned
off. This decay reflects the stability of the cis-OptoDArG-channel complex and is sensitive to the
channel's isoform and specific mutations [1].

Insights for Knockout Cell Validation

While direct data from TRPC knockout cells is not present in the search results, the established properties of
OptoDArG suggest a clear validation strategy. The diagram below illustrates the logical framework for

using this probe in a knockout system.
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The molecular mechanism of OptoDArG involves binding to a specific lipid-gating fenestration in the
TRPC3 pore domain, as revealed by structural-guided mutagenesis [2]. A key finding was that mutating a
single glycine residue (G652) in this fenestration altered the channel's ability to be gated by different DAG

molecules, directly implicating this site in lipid sensing [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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